Cas no 2137998-34-4 (rac-4-chloro-1-{2-(1R,2R)-2-cyclopropylcyclopropylethyl}-1H-pyrazol-3-amine)

• Product Name: rac-4-chloro-1-{2-(1R,2R)-2-cyclopropylcyclopropylethyl}-1H-pyrazol-3-amine
• CAS No: 2137998-34-4
• MF: C₁₁H₁₆ClN₃
• MW: 225.717841148376
• CID: 6486972
• PubChem ID: 165956288
• Update Time: 2025-06-03

rac-4-chloro-1-{2-(1R,2R)-2-cyclopropylcyclopropylethyl}-1H-pyrazol-3-amine Chemical and Physical Properties

Names and Identifiers

• rac-4-chloro-1-{2-(1R,2R)-2-cyclopropylcyclopropylethyl}-1H-pyrazol-3-amine
• EN300-1112969
• 2137998-34-4
• rac-4-chloro-1-{2-[(1R,2R)-2-cyclopropylcyclopropyl]ethyl}-1H-pyrazol-3-amine

• Inchi： 1S/C11H16ClN3/c12-10-6-15(14-11(10)13)4-3-8-5-9(8)7-1-2-7/h6-9H,1-5H2,(H2,13,14)/t8-,9+/m1/s1
• InChI Key： IIUMGTYZXIPRMJ-BDAKNGLRSA-N
• SMILES： ClC1C(N)=NN(C=1)CC[C@@H]1C[C@H]1C1CC1

Computed Properties

• Exact Mass: 225.1032752g/mol
• Monoisotopic Mass: 225.1032752g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 43.8Ų

Additional information on rac-4-chloro-1-{2-(1R,2R)-2-cyclopropylcyclopropylethyl}-1H-pyrazol-3-amine

Chemical Compound: rac-4-chloro-1-{2-(1R,2R)-2-cyclopropylcyclopropylethyl}-1H-pyrazol-3-amine (CAS No: 2137998-34-4)

The compound rac-4-chloro-1-{2-(1R,2R)-2-cyclopropylcyclopropylethyl}-1H-pyrazol-3-amine, identified by the CAS number 2137998-34-4, is a highly specialized organic compound with significant potential in the fields of pharmaceuticals and materials science. This compound is characterized by its unique structure, which includes a pyrazole ring system substituted with a chloro group and a complex cyclopropyl-containing side chain. The stereochemistry of the molecule is defined by the (1R,2R) configuration of the cyclopropane ring system, which plays a crucial role in determining its physical and chemical properties.

Recent studies have highlighted the importance of such compounds in drug discovery, particularly in the development of novel therapeutics targeting various diseases. The pyrazole moiety is known for its ability to act as a scaffold for bioisosteric replacements, making it a valuable component in medicinal chemistry. The presence of the cyclopropyl group introduces additional complexity to the molecule, potentially enhancing its pharmacokinetic properties such as bioavailability and metabolic stability.

In terms of synthesis, this compound can be prepared through a multi-step process involving advanced organic synthesis techniques. Key steps include the formation of the pyrazole ring via cyclization reactions and the subsequent introduction of the chloro and cyclopropyl substituents. The stereochemistry of the molecule is carefully controlled during these steps to ensure the desired (1R,2R) configuration is achieved.

The application of this compound extends beyond pharmaceuticals. Its unique electronic and structural properties make it a candidate for use in advanced materials, such as in the development of new polymers or as a component in electronic devices. Recent research has explored its potential as a building block for supramolecular assemblies, where its ability to form hydrogen bonds and other non-covalent interactions is exploited.

From an environmental perspective, understanding the degradation pathways and ecological impact of this compound is crucial. Studies have shown that under certain conditions, it undergoes hydrolysis to form less complex products, which may have implications for its disposal and environmental safety.

In conclusion, rac-4-chloro-1-{2-(1R,2R)-2-cyclopropylcyclopropylethyl}-1H-pyrazol-3-amine (CAS No: 2137998-34-4) represents a cutting-edge advancement in organic chemistry with diverse applications across multiple scientific domains. Its intricate structure and stereochemical features position it as a promising candidate for future innovations in drug development and materials science.